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Compound of Interest

Compound Name: L-Azetidine-2-carboxylic Acid-d4

Cat. No.: B1156850

Get Quote

Executive Summary & Operational Directive
L-Azetidine-2-carboxylic Acid-d4 (Aze-d4) is a deuterated cyclic non-protein amino acid used

primarily as an internal standard in mass spectrometry and NMR proteomics. While valuable for

quantification, it poses specific biological hazards due to its structural mimicry of L-proline.

Core Safety Directive: Unlike standard amino acids, Aze-d4 must NEVER be disposed of via

sanitary sewer systems. Its mechanism of toxicity—misincorporation into proteins—requires

that all waste be managed through high-temperature incineration to ensure complete

destruction of the azetidine ring.

Chemical Profile & Hazard Characterization
To ensure safe handling, operators must understand the physicochemical properties and

biological risks associated with this compound.

Table 1: Physicochemical & Hazard Profile
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Property Specification Operational Implication

Compound Name
L-Azetidine-2-carboxylic Acid-

d4
Deuterated internal standard

CAS Number 2133-34-8 (Unlabeled parent)
Use parent CAS for most

regulatory lookups

Molecular Weight ~105.13 g/mol (d4 labeled)
Heavier than parent (101.10

g/mol )

Physical State
Crystalline Solid (White/Off-

white)

Risk of dust generation;

inhalation hazard

Solubility Water, DMSO, Methanol
Highly mobile in aqueous

environments

Toxicity Class Teratogen / Proteotoxin
Causes protein misfolding;

reproductive hazard

RCRA Status
Not P/U-Listed; Characteristic

Waste

Manage as Hazardous

Organic Waste

The Mechanism of Toxicity (Why Disposal Matters)
Standard amino acids are generally benign. However, Aze-d4 acts as a toxic analogue of L-

proline. It is charged onto tRNA by prolyl-tRNA synthetase and incorporated into nascent

polypeptide chains.

Consequence: The 4-membered azetidine ring alters the bond angles of the peptide

backbone compared to the 5-membered proline ring. This destabilizes tertiary protein

structures, leading to the accumulation of misfolded proteins and cellular stress [1].

Environmental Impact: If released into water systems, it can affect aquatic life and vegetation

by the same mechanism.

Disposal Protocol: Step-by-Step
This protocol ensures compliance with environmental regulations (EPA/RCRA) and laboratory

safety standards.
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A. Solid Waste (Pure Substance / Expired Standards)
Applicability: Expired vials, spilled solids, or excess dry powder.

Segregation: Do not mix with oxidizers or strong acids.[1]

Primary Containment: Transfer the solid material into a wide-mouth high-density

polyethylene (HDPE) or glass jar.

Note: If the original vial is intact, place the entire vial into the waste container.

Labeling: Affix a hazardous waste label.

Constituents: "L-Azetidine-2-carboxylic Acid-d4"

Hazards: Check "Toxic" and "Irritant."[2]

Disposal Method:High-Temperature Incineration. The waste management contractor must

burn the material in a chemical incinerator equipped with an afterburner and scrubber.

B. Liquid Waste (Solutions in Solvents/Buffers)
Applicability: LC-MS waste, NMR samples, stock solutions.

Solvent Compatibility Check:

Organic Solvents (MeOH, ACN): Combine with compatible organic solvent waste

(Halogenated or Non-Halogenated depending on the solvent).

Aqueous Buffers: Do NOT pour down the sink. Collect in a dedicated "Aqueous Toxic"

waste stream.

Deactivation (Optional but Recommended for High Concentrations):

While incineration is preferred, trace aqueous waste can be treated as standard aqueous

chemical waste. Ensure pH is neutral (6-9) before adding to the drum to prevent

immediate reactions, but do not rely on chemical deactivation (like bleach) as the ring is

stable.
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Container: Polyethylene carboy (safety cap required).

C. Contaminated Debris
Applicability: Weigh boats, pipette tips, gloves, bench paper.

Collection: Place all solid debris into a clear, 6-mil polyethylene hazardous waste bag.

Sealing: Double-bag if sharp objects (pipette tips) are present to prevent puncture.

Classification: Label as "Solid Debris Contaminated with Toxic Organics."

Logical Disposal Workflow
The following decision tree illustrates the operational flow for disposing of Aze-d4 in various

forms.
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Identify Aze-d4 Waste

Determine Physical State

Solid / Crystalline

Powder

Liquid / Solution

Solution

Contaminated Debris
(Gloves, Tips)

Consumables

Pure Substance? Solvent Base?

Double Bag (6-mil)
Solid Hazardous Waste

Pack in HDPE Jar
Label: Toxic Solid

Loose Powder

Place Vial in Lab Pack

Intact Vial

Organic Waste Stream
(Incineration)

Methanol/ACN/DMSO

Aqueous Toxic Stream
(NO DRAIN DISPOSAL)

Water/Buffer

High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page

Caption: Decision tree for the segregation and disposal of L-Azetidine-2-carboxylic Acid-d4
waste streams.

Emergency Response & Spill Management
In the event of a spill, immediate containment is necessary to prevent aerosolization.
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PPE Required: N95 or P100 particulate respirator (if powder), nitrile gloves (double gloved),

safety goggles, and lab coat.

Dry Spill:

Do not dry sweep (creates dust).

Cover with wet paper towels (dampened with water) to suppress dust.

Scoop material and towels into a hazardous waste container.

Wet Spill:

Absorb with vermiculite or standard spill pads.

Clean surface with soap and water; collect all rinsate as hazardous waste.

Exposure:

Skin: Wash with soap and water for 15 minutes.[3][2]

Inhalation: Move to fresh air immediately.

Regulatory Compliance Notes
EPA/RCRA: While L-Azetidine-2-carboxylic acid is not explicitly P-listed or U-listed, it meets

the criteria for a "Toxic" characteristic waste under the "General Duty Clause" due to its

teratogenic potential [2].

Inventory Control: Due to the high cost of deuterated standards, maintain strict inventory

logs. Dispose of "empty" vials as hazardous waste unless triple-rinsed with a solvent that is

collected as waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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